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Compound of Interest

Compound Name: 3-Hydroxyechinenone

Cat. No.: B1258826

Abstract

This technical guide provides a comprehensive overview of 3-Hydroxyechinenone, a keto-
carotenoid of significant interest in biochemical and pharmaceutical research. The document
details its commercial availability, key physicochemical properties, and established
experimental protocols for its isolation and purification. Furthermore, it elucidates the critical
role of 3-Hydroxyechinenone in the photo-protective signaling pathway of the Orange
Carotenoid Protein (OCP) in cyanobacteria, a mechanism with potential implications for drug
development. This guide is intended to serve as a valuable resource for researchers, scientists,
and professionals in the field of drug development.

Commercial Availability and Suppliers

3-Hydroxyechinenone is available for research purposes from specialized chemical suppliers.
The primary suppliers identified are MedchemExpress and Biosynth. These companies offer
the compound in various quantities, suitable for laboratory-scale research and development. It
is important to note that this compound is intended for research use only and not for direct
patient administration.[1]

Table 1: Principal Suppliers of 3-Hydroxyechinenone
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) ) Available
Supplier Website Catalog Number .
Quantities
50 mg, 100 mg, 250
MedchemExpress --INVALID-LINK-- HY-N15683
mg
Biosynth --INVALID-LINK-- EAA48136 Custom inquiry

Physicochemical and Technical Data

Obtaining a Certificate of Analysis (CoA) directly from the supplier is crucial for obtaining lot-
specific quantitative data. However, based on publicly available information and typical
specifications for similar compounds from these suppliers, the following provides an overview

of the expected technical data for 3-Hydroxyechinenone.

Table 2: Physicochemical and Technical Properties of 3-Hydroxyechinenone
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Property

Typical Specification

Data Source

Chemical Identifiers

CAS Number 4339-77-9 PubChem|[2]
PubChem CID 16061232 PubChem|[2]
Molecular Formula CaoH5402 PubChem[2][3]
Molecular Weight 566.86 g/mol PubChem[2][3]

Physical Properties

Appearance

Solid (form may vary)

Supplier CoA Examples[4][5]
[61[71[8]

Purity and Quality

Purity (by HPLC/LCMS)

>98% (typical)

Supplier CoA Examples[4][5]
[61[71[8]

Water Content (by Karl

Fischer)

To be specified in CoA

Supplier CoA Examples[4]

Solubility

Solubility Data

Data not readily available.
Carotenoids are generally
soluble in organic solvents like
acetone, chloroform, and
dichloromethane, and

sparingly soluble in DMSO.[9]

General Chemical Knowledge

Storage and Stability

Storage Conditions

Store at -20°C or -80°C,
protect from light. Specific
conditions are provided on the
CoA.

Supplier Recommendations[1]
& CoA Examples[4][5][6]

Stability

Stable for years under
recommended storage

conditions.

Supplier CoA Examples[5][6]
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Note: The exact values for purity, water content, and appearance are lot-specific and must be
obtained from the Certificate of Analysis provided by the supplier upon purchase.

Experimental Protocols: Isolation and Purification
from Cyanobacteria

3-Hydroxyechinenone is naturally produced by various cyanobacteria.[3] The following is a
generalized protocol for its isolation and purification, based on established methods for
extracting and separating carotenoids from these microorganisms.

Cultivation and Harvesting of Cyanobacteria

 Cultivation: Cultivate a cyanobacterial strain known to produce 3-Hydroxyechinenone (e.g.,
species of Synechocystis or Anabaena) in a suitable growth medium (e.g., BG-11) under
controlled conditions of light and temperature.

e Harvesting: Harvest the cyanobacterial biomass in the late exponential growth phase by
centrifugation.

» Washing: Wash the cell pellet with distilled water to remove residual media components.

» Lyophilization: Lyophilize (freeze-dry) the biomass to remove water and facilitate solvent
extraction.

Extraction of Carotenoids

» Solvent Selection: Use a solvent mixture suitable for extracting both polar and non-polar
carotenoids. A common choice is a mixture of acetone and methanol.

o Extraction Procedure:
o Suspend the lyophilized biomass in the chosen solvent.

o Perform the extraction in the dark and on ice to minimize degradation of the light- and
heat-sensitive carotenoids.

o Facilitate cell disruption and extraction using methods such as sonication or bead beating.
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[e]

Centrifuge the mixture to pellet the cell debris.

o

Collect the supernatant containing the pigment extract.

[¢]

Repeat the extraction process with the pellet to ensure complete recovery of the pigments.

[¢]

Pool the supernatants.

Purification by High-Performance Liquid
Chromatography (HPLC)

o Sample Preparation: Evaporate the solvent from the pooled extract under a stream of
nitrogen. Re-dissolve the dried extract in a small volume of the initial HPLC mobile phase.
Filter the sample through a 0.22 um syringe filter before injection.

e HPLC System:

o Column: A C18 reversed-phase column is typically used for carotenoid separation.[10][11]
[12]

o Mobile Phase: A gradient of solvents is commonly employed. For example, a gradient
system using a mixture of acetonitrile, methanol, water, and ethyl acetate can provide
good separation of various carotenoids.[13]

o Detection: Use a photodiode array (PDA) detector to monitor the elution profile at the
characteristic absorption maxima of 3-Hydroxyechinenone (around 450-480 nm).

» Fraction Collection: Collect the fractions corresponding to the peak of 3-
Hydroxyechinenone based on retention time and spectral characteristics.

» Purity Assessment: Re-analyze the collected fraction by HPLC to confirm its purity.

¢ Solvent Removal and Storage: Evaporate the solvent from the purified fraction under
nitrogen and store the dried 3-Hydroxyechinenone at -80°C under an inert atmosphere.
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Experimental Workflow for 3-Hydroxyechinenone Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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